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Compound of Interest

Compound Name: Acrylic acid,rubidium salt

Cat. No.: B15348884

Disclaimer: Initial searches for the specific CAS number 59348-05-9 did not yield any publicly
available data for a compound with this identifier. The following technical guide has been
prepared using information available for a closely related compound, 2-bromo-4'-chloro-2'-(o-
fluorobenzoyl)acetanilide (CAS 1584-62-9), which shares some structural motifs that may be of
interest to researchers in a similar field. This information is provided for illustrative purposes
and should not be considered as data for CAS 59348-05-9.

An In-depth Technical Guide on 2-bromo-4'-chloro-
2'-(o-fluorobenzoyl)acetanilide (CAS 1584-62-9)

This guide provides a comprehensive overview of the known properties and available data for
2-bromo-4'-chloro-2'-(o-fluorobenzoyl)acetanilide, a compound relevant to organic synthesis
and pharmaceutical research.

Chemical and Physical Properties

The fundamental chemical and physical properties of 2-bromo-4'-chloro-2'-(o-
fluorobenzoyl)acetanilide are summarized in the table below. This data is essential for handling,
storage, and application of the compound in a research setting.
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Property Value Source
CAS Number 1584-62-9 [1112]
Molecular Formula C15H10BrCIFNO2 [1]
Molecular Weight 370.601 g/mol [1]
Appearance Light yellow solid [1]
Boiling Point 575.2°C at 760 mmHg [1]
Density 1.611 g/cm3 [1]
EINECS Number 216-437-7 [1]

MDL Number MFCD23136922 [1]

Safety Information

Understanding the safety profile of a chemical is critical for ensuring safe handling and
experimental conduct. The available safety information for this compound is listed below.

Information Type Data Source
HS Code 2924299090 [1]
] R&D purposes in organic
Primary Use ) [1112]
synthesis

Note: A comprehensive Safety Data Sheet (SDS) should be consulted before handling this
chemical. The information provided here is not exhaustive.

Experimental Protocols & Synthesis

While specific, detailed experimental protocols for the synthesis of 2-bromo-4'-chloro-2'-(o-
fluorobenzoyl)acetanilide were not found in the provided search results, a general synthetic
pathway can be inferred from procedures for structurally similar acetanilides. A common
method involves the acylation of an aniline derivative. The following is a representative
workflow.
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Generalized Synthesis of a Substituted Acetanilide

A plausible synthetic route for a compound like 2-bromo-4'-chloro-2'-(o-
fluorobenzoyl)acetanilide would likely involve the reaction of a substituted aniline with an
appropriate acylating agent. The diagram below illustrates a generalized workflow for such a
synthesis.
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Step 1: Acylation

Substituted Aniline

(e.g., 2-amino-5-chloro-2'-fluorobenzophenone)

Acylating Agent
(e.g., Bromoacetyl bromide)

:

Reaction in suitable solvent <
(e.g., Chloroform)

Transfer

Step 2: ‘vNork-up

Aqueous Wash
(to remove impurities)

'

Drying of Organic Layer
(e.g., with anhydrous MgSO4)

Step 3: P$rification

Solvent Removal
(under reduced pressure)

.

Purification by
Flash Chromatography

l

Final Product

(2-bromo-4'-chloro-2'-(o-fluorobenzoyl)acetanilide)

Click to download full resolution via product page

Generalized Synthetic Workflow for Acetanilide Formation
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Potential Applications

Compounds such as 2-bromo-4'-chloro-2'-(o-fluorobenzoyl)acetanilide are valuable in several
areas of chemical research:

o Organic Synthesis: It serves as a building block for creating more complex molecules due to
its functional groups.[3]

o Medicinal Chemistry: The structural motifs present in this compound are of interest in drug
discovery for developing new therapeutic agents.[3] Researchers have explored derivatives
of similar compounds for potential applications in oncology, as antimicrobial agents, and in
neuropharmacology.[3]

» Material Science: It has potential as a ligand in coordination chemistry for the development
of novel catalysts and materials.[3]

Final Disclaimer: The information presented in this document pertains to 2-bromo-4'-chloro-2'-
(o-fluorobenzoyl)acetanilide (CAS 1584-62-9). No specific data was found for the requested
CAS number 59348-05-9. Researchers should verify the identity and properties of any
chemical substance from a reliable source before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15348884+#cas-number-59348-05-9-properties-and-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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